![molecular formula C5H3ClN4 B1319473 8-Chloro[1,2,4]triazolo[1,5-a]pyrazine CAS No. 74803-32-0](/img/structure/B1319473.png)
8-Chloro[1,2,4]triazolo[1,5-a]pyrazine
Overview
Description
Synthesis Analysis
8-Chloro[1,2,4]triazolo[1,5-a]pyrazine can be synthesized from 2,3-dichloropyrazine, N2H4•H2O (80%), and 2,2,2-trifluoroacetic anhydride through four steps, including substitution, acylation, cyclization, and chlorination reactions .
Molecular Structure Analysis
The compound’s linear formula is C5H3ClN4. You can find its 2D structure on PubChem .
Scientific Research Applications
Anticancer Activity
The core structure of 8-Chloro[1,2,4]triazolo[1,5-a]pyrazine has been utilized in the design of anticancer agents. Derivatives of this compound have shown promising antiproliferative activities against various human cancer cell lines, including gastric cancer cells MGC-803, colorectal cancer cells HCT-116, and breast cancer cells MCF-7 . These derivatives can inhibit the growth and colony formation of cancer cells, potentially through the suppression of the ERK signaling pathway .
Antibacterial Properties
Compounds featuring the 8-Chloro[1,2,4]triazolo[1,5-a]pyrazine scaffold have been synthesized and evaluated for their antibacterial activities. These substances have been tested against common bacterial strains such as Staphylococcus aureus and Escherichia coli, with some derivatives showing minimum inhibitory concentrations (MICs) that indicate potential as antibacterial agents .
Antifungal and Antiparasitic Applications
The triazolopyrimidine structure is known for its biological activities in various domains, including antifungal and antiparasitic applications. The presence of the 8-Chloro[1,2,4]triazolo[1,5-a]pyrazine moiety in compounds could contribute to these properties, offering potential use in the treatment of fungal and parasitic infections .
Antiviral Effects
Research into [1,2,4]triazolo[1,5-a]pyrimidines and analogs has indicated that they may possess antiviral properties. While specific studies on 8-Chloro derivatives are limited, the structural similarities suggest that they could also be explored for antiviral applications .
Cardiovascular and Anti-inflammatory Uses
The [1,2,4]triazolo[1,5-a]pyrimidine scaffold, including its 8-Chloro variant, has been associated with cardiovascular vasodilators and anti-inflammatory agents. These compounds could play a role in the development of new therapies for conditions such as coronary heart disease and inflammation-related disorders .
Metabolic Disorder Treatments
Some derivatives of [1,2,4]triazolo[1,5-a]pyrimidines have been recognized as potential therapeutic targets for metabolic disorders, including dyslipidemia, coronary heart disease, and diabetes. The 8-Chloro[1,2,4]triazolo[1,5-a]pyrazine derivatives could be investigated for their efficacy in these areas .
Safety And Hazards
- MSDS : You can find the Material Safety Data Sheet (MSDS) here.
properties
IUPAC Name |
8-chloro-[1,2,4]triazolo[1,5-a]pyrazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3ClN4/c6-4-5-8-3-9-10(5)2-1-7-4/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VZMFNXVRYOJRMK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN2C(=NC=N2)C(=N1)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3ClN4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50593356 |
Source
|
| Record name | 8-Chloro[1,2,4]triazolo[1,5-a]pyrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50593356 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.56 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
8-Chloro[1,2,4]triazolo[1,5-a]pyrazine | |
CAS RN |
74803-32-0 |
Source
|
| Record name | 8-Chloro[1,2,4]triazolo[1,5-a]pyrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50593356 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 8-Chloro[1,2,4]triazolo[1,5-a]pyrazine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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